Cas no 1805320-55-1 (Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805320-55-1
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4847585
• Update Time: 2025-05-23

Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-2-15-9(14)6-3-5(7(10)11)4-13-8(6)12/h3-4,7H,2H2,1H3
• InChI Key： XQUDMUREFZPPKX-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CC(=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate

Introduction to Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805320-55-1)

Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805320-55-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate consists of a pyridine ring substituted with a difluoromethyl group at the 5-position and an iodine atom at the 2-position, with an ethyl ester group attached to the carboxylic acid at the 3-position. This combination of functional groups imparts distinct chemical and biological properties to the compound, making it a valuable starting material for synthetic transformations and drug discovery efforts.

Recent studies have highlighted the potential of Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate in the development of new pharmaceuticals. One notable application is its use as a building block for the synthesis of fluorinated pyridines, which are known for their enhanced biological activity and metabolic stability. The presence of the difluoromethyl group can significantly influence the pharmacokinetic properties of the final drug candidate, potentially leading to improved bioavailability and reduced toxicity.

In addition to its role in drug synthesis, Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate has been explored for its potential as a ligand in metal-catalyzed reactions. The iodine substituent makes it an excellent leaving group, facilitating various cross-coupling reactions that are crucial in organic synthesis. These reactions can be used to introduce diverse functional groups onto the pyridine scaffold, expanding the range of possible derivatives and their applications.

The iodine atom in Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate also makes it a suitable substrate for palladium-catalyzed arylation and alkylation reactions. These transformations are widely used in the synthesis of complex organic molecules, including natural products and bioactive compounds. The ability to efficiently introduce aryl or alkyl groups onto the pyridine ring can significantly enhance the structural diversity and biological activity of the resulting compounds.

Furthermore, recent advances in computational chemistry have provided insights into the electronic properties and reactivity patterns of Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate. Molecular modeling studies have revealed that the difluoromethyl group can modulate the electronic density distribution on the pyridine ring, affecting its reactivity towards electrophilic and nucleophilic species. This information is valuable for designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, Ethyl 5-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805320-55-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable starting material for synthesizing novel compounds with enhanced biological activity and metabolic stability. Ongoing research continues to uncover new applications and synthetic strategies involving this compound, further solidifying its importance in modern chemical and pharmaceutical sciences.